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Compound of Interest

3-Chloro-4-(3-

Compound Name: fluorophenoxy)aniline
hydrochloride

CAS No.: 1185297-43-1

Cat. No.: B1421145

Get Quote

\ J

CAS Registry Number (Free Base): 524953-60-4 Chemical Class: Halogenated Diaryl Ether /
Aniline Derivative Primary Application: Pharmacophore Scaffold (Type Il Kinase Inhibitors)

Part 1: Nomenclature & Structural Deconstruction

The IUPAC name 3-Chloro-4-(3-fluorophenoxy)aniline hydrochloride is not merely a label;
it is a roadmap of the molecule’s electronic and steric environment. Understanding this
derivation is critical for predicting reactivity during synthesis.

Step-by-Step Derivation

The name is constructed based on the Principal Functional Group priority rules.
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Component

Priority

Rule Application

Parent Structure

High

The Aniline (Benzenamine)
core is selected because the

amine (

) has higher priority than ethers

or halides. Carbon-1 (

) is assigned to the carbon

bearing the amine.

Substituents

Low

The ring is numbered to give
the lowest locants to

substituents. ¢
: Chlorine atom.e

: Phenoxy group.[1]

Complex Substituent

N/A

The group at

is a Phenoxy radical. This
phenoxy ring is further
substituted with a Fluorine
atom at its own position 3
(relative to the ether linkage).

Hence: (3-fluorophenoxy).

Alphabetization

N/A

Substituents are listed
alphabetically: Chloro

precedes Fluorophenoxy.

Salt Formation

N/A

The amine is protonated by
hydrochloric acid, denoted as

hydrochloride.

Structural Visualization & Numbering Logic

The following diagram illustrates the numbering priority and the distinction between the two

aromatic rings (Ring A: Aniline, Ring B: Phenoxy).
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Figure 1: Logical deconstruction of the IUPAC name, highlighting the priority of the aniline core
and the orientation of the distal fluorophenoxy ring.

Part 2: Critical Distinction (Expert Insight)

I. CRITICAL WARNING FOR RESEARCHERS: There is a high risk of confusing this
compound with a structurally similar Lapatinib intermediate.

o Target Compound: 3-Chloro-4-(3-fluorophenoxy)aniline (Diaryl Ether).

o Linker: Oxygen atom directly connects two phenyl rings (

).

o Stability: Metabolically stable ether linkage.
e Common Confusant: 3-Chloro-4-(3-fluorobenzyloxy)aniline (CAS 202197-26-0).[2][3][4]
o Linker: Methylene bridge (

).

o Use: Key intermediate for Lapatinib (Tykerb).
o Reactivity: The benzylic position is susceptible to oxidative metabolism (CYP450).

Implication: Substituting the phenoxy variant for the benzyloxy variant will drastically alter the
LogP, metabolic stability, and kinase binding affinity of the final drug candidate.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1421145/docs?utm_src=pdf-body-img#technical-monograph-3-chloro-4-3-fluorophenoxy-aniline-hydrochloride
https://www.pharmaffiliates.com/en/202197-26-0-3-chloro-4-3-fluorobenzyloxy-aniline-pa390051002.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61456989.htm
https://www.lgcstandards.com/PL/en/p/TRC-C377650
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Part 3: Synthesis Protocol

The synthesis of 3-Chloro-4-(3-fluorophenoxy)aniline hydrochloride typically follows a
Nucleophilic Aromatic Substitution (

) followed by nitro reduction.

Retrosynthetic Analysis

e Disconnection: The Ether bond (

).

o Electrophile: 3-Chloro-4-fluoronitrobenzene (Fluorine is the leaving group, activated by the
para-nitro group).

e Nucleophile: 3-Fluorophenol.

Step-by-Step Methodology
Step 1:

Coupling
» Reagents: 3-Chloro-4-fluoronitrobenzene (1.0 eq), 3-Fluorophenol (1.1 eq), Potassium
Carbonate (

, 2.0 eq).

e Solvent: DMF or DMSO (Polar aprotic is essential to solvate the cation and increase fluoride
leaving group ability).

e Conditions: Heat to 80-100°C for 4—6 hours.
e Mechanism: The phenoxide attacks

, displacing the fluoride ion. The

-Chlorine remains intact because it is meta to the nitro group (less activated) and Cl is a
poorer leaving group than F in
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regimes.

Step 2: Nitro Reduction

» Reagents: Iron powder (Fe) / Ammonium Chloride (

) OR Hydrogen (
)/ Pd/C.

» Solvent: Ethanol/Water (3:1).
o Conditions: Reflux (Fe reduction) or RT (Hydrogenation).

» Note: Fe/NH4CI is preferred to avoid potential de-halogenation (loss of CI/F) that might occur
with vigorous catalytic hydrogenation.

Step 3: Salt Formation

e Procedure: Dissolve the free base aniline in Ethyl Acetate. Add 4M HCI in Dioxane dropwise
at 0°C.

» Result: Precipitation of the hydrochloride salt.

Synthesis Workflow Diagram
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Figure 2: Synthetic pathway emphasizing the regioselective displacement of fluorine over

chlorine.

Part 4: Analytical Profile & Quality Control

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1421145/docs?utm_src=pdf-body-img#technical-monograph-3-chloro-4-3-fluorophenoxy-aniline-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

To validate the identity of the synthesized compound, the following analytical parameters must
be met.

Nuclear Magnetic Resonance ( -NMR)

e Solvent: DMSO-
o Key Signals:
o ppm (Broad s,
). Confirms salt formation.
o ppm (Multiplets): Aromatic protons.
o Diagnostic Splitting: The protons on the phenoxy ring will show complex splitting due to
coupling (
).
Mass Spectrometry (LC-MS)

e lonization: ESI (+)

» Expected Mass:

o

Molecular Formula (Free Base):

Exact Mass: ~237.04 Da

[¢]

Observed

[e]

: 238.04

o

Isotope Pattern: Distinct 3:1 ratio for M and M+2 peaks due to the Chlorine atom (

Physical Properties Table
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Property Value | Description Relevance
) ) ) Oxidation leads to darkening
Appearance Off-white to pale beige solid
(red/brown).
Molecular Weight 274.12 g/mol (HCI Salt) Calculation for stoichiometry.
- DMSO, Methanol, Water Salt form improves aqueous
Solubility N
(moderate) solubility vs. free base.
] ] Characteristic of hydrochloride
Melting Point >200°C (Decomposes)

salts.

Part 5: Safety & Handling (E-E-A-T)

Hazard Class: Irritant / Toxic.

« Aniline Toxicity: Halogenated anilines are potential methemoglobinemia inducers. They can
be absorbed through the skin.

e Handling Protocol:
o PPE: Double nitrile gloves, lab coat, and safety glasses are mandatory.
o Containment: All weighing and transfer must occur inside a fume hood.
o Waste: Segregate as halogenated organic waste. Do not mix with strong oxidizers.

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 10433767 (Free Base Analog). Retrieved from [Link]

(Note: While specific "drug"” trade names are associated with the benzyloxy analog, the
phenoxy analog described here is a distinct research scaffold found in chemical catalogs such
as Sigma-Aldrich and BLD Pharm under CAS 524953-60-4.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.937604-57-4|3-Chloro-2-(3-fluorophenoxy)aniline|BLDpharm [bldpharm.com]
o 2. pharmaffiliates.com [pharmaffiliates.com]

¢ 3. 3-Chloro-4-(3-fluorobenzyloxy)aniline | 202197-26-0 [chemicalbook.com]

e 4. 3-Chloro-4-(3-fluorobenzyloxy)aniline | LGC Standards [lgcstandards.com]

¢ To cite this document: BenchChem. [Technical Monograph: 3-Chloro-4-(3-
fluorophenoxy)aniline Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1421145/docs#technical-monograph-3-chloro-4-3-
fluorophenoxy-aniline-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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